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Compound of Interest

Compound Name: 2-Cyclopropylacetaldehyde

Cat. No.: B049383

For researchers, scientists, and professionals in drug development, a comprehensive
understanding of novel chemical entities is paramount. This technical guide provides a detailed
overview of the chemical properties and structure of 2-cyclopropylacetaldehyde, a versatile
bifunctional synthetic intermediate.[1] This document summarizes its key physicochemical
characteristics, structural identifiers, and provides a generalized workflow for its synthesis and
characterization, addressing the current limitations in publicly available experimental data.

Core Chemical and Physical Properties

2-Cyclopropylacetaldehyde, with the CAS number 56105-19-2, is a cyclopropane derivative
that has garnered attention for its potential applications in medicinal chemistry and organic
synthesis.[1][2] Its structure, which includes a reactive aldehyde group adjacent to a strained
cyclopropyl ring, makes it a valuable building block for creating more complex molecules.[1]
The aldehyde functional group can act as an electrophile in reactions like aldol additions and
reductive aminations.[1] The cyclopropane ring can undergo ring-opening reactions or serve as
a conformationally restricted bioisostere.[1]

The quantitative physicochemical properties of 2-cyclopropylacetaldehyde are summarized in
the table below for easy reference and comparison.
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Property Value Source
Molecular Formula C5H80 (1131411511611 7]
Molecular Weight 84.12 g/mol [11[2][3]

Boiling Point 105-106 °C [4]

Density 0.954 £ 0.06 g/cm3 (at 20°C) [4]

Flash Point 7.7+£7.8°C [4]

LogP 0.98540 [4]

PSA (Polar Surface Area) 17.07000 [4]

Exact Mass 84.05750 Da [4]

Chemical Structure and Identifiers

The structural identity of 2-cyclopropylacetaldehyde is well-defined by various chemical

notation systems. These identifiers are crucial for unambiguous documentation and database

searches.

Identifier String Source

IUPAC Name 2-cyclopropylacetaldehyde [2]

SMILES O=CCCilCC1 [31[41[5]
INChl=1S/C5H80/c6-4-3-5-1-

InChl [5]
2-5/h4-5H,1-3H2
TUHIBIVYQLRGME-

InChlKey [1]141[5]

UHFFFAOYSA-N

Generalized Experimental Workflow

While specific, detailed experimental protocols for the synthesis and analysis of 2-

cyclopropylacetaldehyde are not readily available in the public domain, a general logical
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workflow for the preparation and characterization of such a compound can be outlined. This
serves as a foundational guide for researchers undertaking its synthesis.
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Click to download full resolution via product page

A generalized workflow for the synthesis and characterization of a chemical compound.

Due to the limited availability of public experimental spectroscopic data for 2-
cyclopropylacetaldehyde, researchers often rely on predicted data and comparisons with
analogous compounds for structural verification.[8][9] The primary analytical techniques for
characterization would include Nuclear Magnetic Resonance (NMR) spectroscopy (*H and 13C),
Infrared (IR) spectroscopy, and Mass Spectrometry (MS).[8]

Safety and Handling

According to aggregated GHS information, 2-cyclopropylacetaldehyde is considered harmful
if swallowed and causes serious eye damage.[2] Appropriate personal protective equipment
(PPE), including safety goggles and gloves, should be used when handling this compound. It
should be stored in an inert atmosphere, preferably in a freezer at under -20°C.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2-
Cyclopropylacetaldehyde: Chemical Properties and Structure]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b049383#2-
cyclopropylacetaldehyde-chemical-properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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